![molecular formula C13H16ClN3OS B2494301 4-((4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)methyl)morpholine CAS No. 568570-10-5](/img/structure/B2494301.png)
4-((4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)methyl)morpholine
Overview
Description
“4-((4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)methyl)morpholine” is a chemical compound that is employed as an intermediate for pharmaceuticals . It is a pale brown powder .
Physical And Chemical Properties Analysis
This compound is a pale brown powder . It is slightly soluble in water . More detailed physical and chemical properties like melting point, boiling point, etc., are not available in the resources I have.Scientific Research Applications
Pharmaceutical Intermediate
This compound is employed as an intermediate for pharmaceuticals . It plays a crucial role in the synthesis of various drugs, contributing to their structural diversity and enhancing their therapeutic potential .
Anticancer Applications
Pyrimidine derivatives, including this compound, have been reported to exhibit anticancer properties . They are used in the modulation of myeloid leukemia, with drugs like imatinib, Dasatinib, and nilotinib being pyrimidine-based .
Antimicrobial and Antifungal Applications
Pyrimidine derivatives have shown antimicrobial and antifungal activities . This makes them valuable in the development of drugs targeting various microbial and fungal infections .
Cardiovascular Agents and Antihypertensive Applications
Pyrimidine derivatives have been used as cardiovascular agents and antihypertensives . They contribute to the treatment of various cardiovascular diseases and conditions related to high blood pressure .
Anti-Inflammatory and Analgesic Applications
These compounds have demonstrated anti-inflammatory and analgesic activities . They can be used in the development of drugs for pain management and the treatment of inflammatory conditions .
Antidiabetic Applications
Pyrimidine derivatives have been reported to exhibit antidiabetic properties . They can be used in the synthesis of drugs for the treatment of diabetes .
Antiviral Applications
These compounds have shown anti-HIV properties . They can be used in the development of antiviral drugs, particularly those targeting HIV .
Neuroprotective Applications
Pyrimidine derivatives have shown potential in vascular relaxation for ocular ciliary artery and neuroprotection on retinal ganglion cell . This suggests potential applications in the treatment of neurodegenerative diseases .
Safety and Hazards
As with any chemical compound, handling “4-((4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)methyl)morpholine” requires appropriate safety measures. It should be stored in a cool, dry place in tightly closed containers, with adequate ventilation, and away from oxidizing agents . For more specific safety and hazard information, one should refer to its Material Safety Data Sheet (MSDS).
properties
IUPAC Name |
4-[(4-chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)methyl]morpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClN3OS/c1-8-9(2)19-13-11(8)12(14)15-10(16-13)7-17-3-5-18-6-4-17/h3-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFNLFJLUYQMTKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=NC(=N2)CN3CCOCC3)Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.80 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)methyl)morpholine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Thioxo-2,5,6,7,8,9-hexahydro-1H-cyclohepta[b]pyridine-3-carbonitrile](/img/structure/B2494220.png)
![2-chloro-N-[(4-fluorophenyl)methyl]-N-(4-phenyl-1,3-thiazol-2-yl)acetamide](/img/structure/B2494227.png)
![2-(benzenesulfonyl)-N-[3-(1H-benzimidazol-2-yl)phenyl]acetamide](/img/structure/B2494228.png)
![N-[2-(Cyclohexen-1-yl)ethyl]-2-[6-oxo-3-(trifluoromethyl)pyridazin-1-yl]propanamide](/img/structure/B2494230.png)
![N-(furan-2-ylmethyl)-N-(pyridin-2-ylmethyl)benzo[d]thiazole-2-carboxamide](/img/structure/B2494231.png)
![N-(2-(diethylamino)ethyl)-N-(6-fluorobenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride](/img/structure/B2494234.png)
![5-Bromothieno[2,3-b]pyridine-2-carbonitrile](/img/structure/B2494235.png)
